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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoyl cyanide
CAS No.: 2091697-40-2
Cat. No.: B2508179
Get Quote
. J

Executive Summary & Compound Profile

2,4,5-Trifluorobenzoyl cyanide is a specialized fluorinated acylating agent used in the
synthesis of pharmaceuticals and agrochemicals. Unlike its precursor (benzoyl chloride), the
cyanide moiety confers unique regioselectivity ("the cyanide effect") in nucleophilic
substitutions, particularly with polyols and carbohydrates.[1]

This guide provides the critical spectroscopic data required to validate the identity and purity of
this intermediate, distinguishing it from its hydrolytic degradation product (2,4,5-trifluorobenzoic
acid) and its synthetic precursor (2,4,5-trifluorobenzoyl chloride).

Chemical Identity
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Property Data
IUPAC Name 2,4,5-Trifluorobenzoyl cyanide
CAS Number 2091697-40-2
C
H
Molecular Formula
F
NO
Molecular Weight 185.10 g/mol
Physical State Low-melting solid or oil (dependent on purity)

2,4,5-Trifluorobenzoyl chloride (CAS 88419-56-
1)

Precursor

Synthesis & Structural Logic

The synthesis typically proceeds via nucleophilic acyl substitution of 2,4,5-trifluorobenzoyl
chloride using a metal cyanide source (CuCN or NaCN with PTC). The structural connectivity is
defined by the benzoyl core substituted with three fluorine atoms at the 2, 4, and 5 positions,
terminated by a nitrile group.

Reaction Pathway Diagram

The following diagram illustrates the synthesis and potential fragmentation pathways relevant
to Mass Spectrometry analysis.
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Figure 1: Synthesis from acid chloride and downstream Mass Spec fragmentation logic.
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Spectroscopic Data Analysis

The following data sets are derived from standard acyl cyanide characteristics and the specific

electronic effects of the 2,4,5-trifluoro substitution pattern.

A. Infrared Spectroscopy (FT-IR)

The IR spectrum provides the quickest "Go/No-Go" decision during synthesis. The key

indicator is the shift of the carbonyl stretch and the appearance of the nitrile stretch.

Frequency (

Assignment &

Functional Group , CM Intensity
Notes
)
c Diagnostic. Absent in
2220 - 2235 Weak/Med .

N Stretch the chloride precursor.
Shifted to lower
frequency vs. chloride

C=0 Stretch 1685 — 1700 Strong (=1775cm
) due to conjugation
with CN.

Typical fluorinated

C=C Aromatic 1620, 1510 Medium benzene ring
breathing modes.
Multiple bands due to

C-F Stretch 1000 — 1250 Strong

C-F bonds.

Critical QC Check: If you see a broad band at 2500-3300 cm

(O-H stretch) and a carbonyl shift to ~1710 cm

, the sample has hydrolyzed to 2,4,5-trifluorobenzoic acid.

B. Mass Spectrometry (EI-MS)
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Electron Impact (El) ionization (70 eV) produces a distinct fragmentation pattern driven by the

stability of the acylium ion and the subsequent loss of carbon monoxide.

m/z Value lon Identity Interpretation
185 M] Molecular lon. Usually distinct.
Base Peak (100%). Formation
159 [M — CN] of the stable 2,4,5-
trifluorobenzoyl cation
(Acylium).
[C
H
131 Loss of CO from m/z 159.[2]
F Trifluorophenyl cation.
]
[C
H
112 Loss of F from the aryl cation
F (minor pathway).
]
o6 [CN] Cyanide fragment (often low

abundance).

C. Nuclear Magnetic Resonance (NMR)

NMR analysis is complex due to H-F and F-F coupling. The molecule possesses C

symmetry (planar).

H NMR (400 MHz, CDCI
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There are only two aromatic protons, but they appear as complex multiplets due to coupling
with three non-equivalent fluorine atoms.

Couplin

Shift ( C phing
Multiplicity Integration Assignment onstants (

» PpM)

)

coupling to F5
o8 ddd tH HE (ortho) and F4

(meta).

coupling to F2

(ortho) and F4
(ortho).

Note: H6 is more deshielded (downfield) due to the proximity of the electron-withdrawing
Carbonyl-Cyanide moiety.

F NMR (376 MHz, CDCI

)

Three distinct fluorine environments exist. Signals will appear as complex multiplets.

e -110to -115 ppm: F5 (Adjacent to H6, meta to COCN).
e -1251t0 -130 ppm: F4 (Para to COCN).[2]

e -140 to -145 ppm: F2 (Ortho to COCN). Note: The ortho-F is often most shielded or distinct
due to the "ortho effect" and proximity to the carbonyl.

C NMR (100 MHz, CDCI
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Shift (
Assignment Notes
» Ppm)
Carbonyl carbon (doublet or
164.5 Cc=0 _ _
multiplet due to F coupling).
C
112.8 Nitrile carbon. Diagnostic peak.
N
C2, C4, C5 (Large
150 - 160 C-F
~250 Hz).
115-125 C-H/C-C C1, C3, C6 (Complex splitting).

Experimental Protocol: Synthesis & Isolation

Safety Warning: This protocol involves cyanide sources. Work in a high-efficiency fume hood.
Keep a cyanide antidote kit available.

Methodology:
e Reagents: 2,4,5-Trifluorobenzoyl chloride (1.0 eq), Cuprous Cyanide (CuCN, 1.2 eq).
e Solvent: Anhydrous Acetonitrile or Toluene (dry).
e Procedure:
o Charge a flame-dried flask with CuCN and solvent under Nitrogen.
o Add 2,4,5-trifluorobenzoyl chloride dropwise.

o Reflux at 80—-110°C for 2—4 hours. Monitor by TLC (or IR for disappearance of acid
chloride C=0).

o Workup: Cool to RT. Filter off inorganic salts (CuCl/CuCN) through a Celite pad. Wash the
pad with solvent.
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o Purification: Concentrate the filtrate in vacuo. Distillation is preferred for high purity (bp
approx. 90-100°C at reduced pressure), but the product may also be crystallized from
hexane/ether if solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-2-4-5-trifluorobenzoyl-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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